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Compound of Interest

Compound Name: Fmoc-Asp-ODmb

Cat. No.: B613551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety information for Fmoc-L-

Aspartic acid α-(2,4-dimethoxybenzyl) ester (Fmoc-Asp-ODmb). As a definitive Safety Data

Sheet (SDS) for this specific compound is not readily available in the public domain, this

document extrapolates critical safety data from structurally analogous compounds. The

information presented herein is intended to guide laboratory safety practices and risk

assessments.

Executive Summary
Fmoc-Asp-ODmb is a protected amino acid derivative commonly used in peptide synthesis.

While a specific safety data sheet for this compound is not publicly available, analysis of SDS

for similar Fmoc-protected aspartic acid derivatives, such as Fmoc-Asp(OtBu)-OH, indicates

that the substance is generally not classified as hazardous. However, as with any laboratory

chemical, appropriate safety precautions should be observed to minimize exposure and

mitigate any potential risks. This guide summarizes key safety data, outlines first-aid measures,

and provides recommendations for handling and storage.

Hazard Identification and Classification
Based on data from related compounds, Fmoc-Asp-ODmb is not expected to be classified as

a hazardous substance according to Regulation (EC) No. 1272/2008. No specific hazard

pictograms, signal words, or hazard statements are anticipated. However, it is prudent to
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handle the compound as potentially harmful if inhaled or swallowed, and it may cause mild

respiratory tract or skin irritation.

The following diagram illustrates a general workflow for hazard identification in the absence of

a specific SDS:
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General Hazard Identification Workflow
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Caption: General Hazard Identification Workflow
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Physical and Chemical Properties
Quantitative data for the physical and chemical properties of Fmoc-Asp-ODmb and a related

compound are summarized below.

Property Fmoc-Asp(ODMAB)-OH Notes

Molecular Formula C39H42N2O8
Data for a structurally related

compound.

Molecular Weight 666.76 g/mol
Data for a structurally related

compound.

Appearance White to yellow solid
Based on data for analogous

compounds.

Boiling Point 841.0 ± 65.0 °C (Predicted)[1] Predicted value.

Density
1.264 ± 0.06 g/cm³ (Predicted)

[1]
Predicted value.

pKa 3.51 ± 0.23 (Predicted)[1] Predicted value.

Exposure Controls and Personal Protection
To ensure safe handling, the following personal protective equipment (PPE) and engineering

controls are recommended, based on guidelines for similar compounds.
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Control Parameter Recommendation Source

Engineering Controls

Use in a well-ventilated area.

Local exhaust ventilation is

recommended.

General laboratory practice

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[2][3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.
[3][4]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If dust is

generated, use a NIOSH-

approved respirator.

[3]

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practice. Wash hands

before breaks and at the end

of the workday.

[2]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken. These are based on

standard practices for handling laboratory chemicals and information from the SDS of related

compounds.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.[2][4]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.[2][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[2]

[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2][4]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Aspect Recommendation

Safe Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.[2]

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store in a cool place.[2]

Recommended storage temperature is often 2-

8°C.[1]

Fire-Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]

Specific Hazards
Hazardous decomposition products may include

carbon oxides and nitrogen oxides.

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.[2]

Stability and Reactivity
Aspect Information

Reactivity No data available.

Chemical Stability
Stable under recommended storage conditions.

[5]

Conditions to Avoid
No specific data, but generally avoid strong

oxidizing agents.

Hazardous Decomposition Products
Oxides of carbon (CO, CO2) and nitrogen (NOx)

under fire conditions.[5]

Toxicological and Ecological Information
No specific toxicological or ecological data for Fmoc-Asp-ODmb were found. For related

Fmoc-protected amino acids, the available data sheets indicate a lack of significant hazards.
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Parameter Finding for Related Compounds

Acute Toxicity
No data available. Not expected to be acutely

toxic.

Skin Corrosion/Irritation May cause mild skin irritation.

Serious Eye Damage/Irritation May cause mild eye irritation.

Carcinogenicity

No component of similar products is identified

as a carcinogen by IARC, ACGIH, NTP, or

OSHA.[4]

Ecotoxicity
No data available. Do not let product enter

drains.[3]

Experimental Protocols
Detailed experimental protocols for the safety assessment of Fmoc-Asp-ODmb are not

available. The safety information presented is derived from the GHS classifications and

recommendations provided in the Safety Data Sheets of structurally similar compounds. The

hazard assessment is based on a comparative analysis of these documents, following a logical

workflow as depicted in the diagram in Section 2. The primary methodology involves identifying

a cohort of structurally related molecules, extracting their documented safety and handling

information, and synthesizing a conservative safety profile for the target compound.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Safety Data Sheet. The information has been compiled from publicly available

sources for related compounds and should be used as a guide for trained professionals. All

laboratory work should be conducted in accordance with established safety protocols and a

thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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